![molecular formula C13H18N2O2 B5296861 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide](/img/structure/B5296861.png)
4-hydroxy-N'-(1-methylpentylidene)benzohydrazide
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Overview
Description
4-hydroxy-N'-(1-methylpentylidene)benzohydrazide, also known as HMBH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide is not fully understood. However, studies have suggested that 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide may exert its effects through modulation of various signaling pathways, including the NF-κB pathway and the MAPK pathway.
Biochemical and Physiological Effects
Studies have demonstrated that 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide possesses various biochemical and physiological effects. For example, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. Additionally, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been found to promote plant growth and enhance stress tolerance.
Advantages and Limitations for Lab Experiments
One advantage of using 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide in lab experiments is its low toxicity. Additionally, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide is relatively easy to synthesize and purify. However, one limitation of using 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide is its limited solubility in aqueous solutions, which may restrict its use in certain experiments.
Future Directions
There are several future directions for research on 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide. One area of interest is the development of 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide-based drugs for the treatment of cancer and inflammatory diseases. Another area of potential research is the use of 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide as a plant growth regulator to enhance crop yields. Additionally, further studies are needed to fully understand the mechanism of action of 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide and its potential applications in materials science.
Synthesis Methods
4-hydroxy-N'-(1-methylpentylidene)benzohydrazide can be synthesized through a reaction between 4-hydroxybenzohydrazide and 1-methylpentan-2-one. The reaction is carried out under reflux in the presence of a catalytic amount of acetic acid. The resulting product is then purified through recrystallization.
Scientific Research Applications
4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been shown to possess antitumor, anti-inflammatory, and antioxidant properties. In agriculture, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been investigated for its potential use as a plant growth regulator. In materials science, 4-hydroxy-N'-(1-methylpentylidene)benzohydrazide has been studied for its ability to form thin films on various substrates.
properties
IUPAC Name |
N-[(Z)-hexan-2-ylideneamino]-4-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-3-4-5-10(2)14-15-13(17)11-6-8-12(16)9-7-11/h6-9,16H,3-5H2,1-2H3,(H,15,17)/b14-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQXWAUYDLIKCTJ-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=NNC(=O)C1=CC=C(C=C1)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC/C(=N\NC(=O)C1=CC=C(C=C1)O)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(Z)-hexan-2-ylideneamino]-4-hydroxybenzamide |
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